ethyl N-(2-iodocyclohexyl)carbamate
Overview
Description
Ethyl N-(2-iodocyclohexyl)carbamate is a useful research compound. Its molecular formula is C9H16INO2 and its molecular weight is 297.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Chiral Cycloalkanols
It can be used in the synthesis of chiral cycloalkanols using yeast whole cell bioreactors, achieving high enantiomeric purity for stereoisomers 2 and 3 (Zarevúcká et al., 2004).
Isocyanic Acid Derivatives Synthesis
This compound is useful in synthesizing isocyanic acid derivatives by reacting with cyclohexene, tetrahydrofuran, and cyclooctadiene (Ozaki & Tamaki, 1978).
Intermediate in Chemical Synthesis
Ethyl carbamate serves as an intermediate in various chemical syntheses and is classified as possibly carcinogenic to humans (Hamlet, 2008).
Attractant for Mediterranean Fruit Fly
It is a potent attractant for the Mediterranean fruit fly and can be synthesized with a 15% yield (Raw & Jang, 2000).
Gas Phase Decomposition
Ethyl N-methyl-N-phenyloarbamate, a related compound, decomposes in the gas phase to give N-methylaniline, carbon dioxide, and ethylene (Daly & Ziolkowski, 1971).
Enzymic Reduction
The enzymic reduction of ethyl N-α-2-[(2-oxo-cyclohexyl)methyl]phenoxyethyl carbamate by Saccharomyces cerevisiae yields two major products with over 99% enantiomeric purity (Zarevúcká et al., 2003).
properties
IUPAC Name |
ethyl N-(2-iodocyclohexyl)carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16INO2/c1-2-13-9(12)11-8-6-4-3-5-7(8)10/h7-8H,2-6H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJOLHVTYKFGDDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1CCCCC1I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16INO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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